2H-1,4-Ethanoquinolin-6(5H)-one, hexahydro-7-phenyl-
Overview
Description
AF 14 is a biochemical.
Scientific Research Applications
Chemical Synthesis and Medicinal Properties
Synthesis and Physiochemical Properties : 2H-1,4-Ethanoquinolin-6(5H)-one derivatives are synthesized and characterized for their physiochemical properties. For instance, the study by Quintana et al. (2016) describes the synthesis of 4-phenyl-6-(trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one and its precursor, providing detailed X-ray diffraction data and molecular characterizations, indicating the utility of these compounds in various chemical syntheses (Quintana et al., 2016).
Catalytic and Electrophilic Reactions : The derivatives of 2H-1,4-Ethanoquinolin-6(5H)-one are used in various catalytic and electrophilic reactions. Koltunov et al. (2002) demonstrated the activation of isoquinolinols and their reactions in a superacidic environment, leading to various derivatives, indicative of their utility in complex organic syntheses (Koltunov et al., 2002).
Antimicrobial Activity : Some derivatives of 2H-1,4-Ethanoquinolin-6(5H)-one exhibit antimicrobial properties. Ansari and Khan (2017) synthesized novel quinoline-pyrazoline-based coumarinyl thiazole derivatives showing significant antimicrobial activity, highlighting the potential of these compounds in developing new antimicrobial agents (Ansari & Khan, 2017).
Spectroscopic Studies for Pharmacological Assessment : Spectroscopic studies of hexahydroquinoline derivatives, a group related to 2H-1,4-Ethanoquinolin-6(5H)-one, have been conducted to assess their pharmacological properties. Mielcarek et al. (2007) investigated the spectral properties of these compounds, which are potential calcium antagonists, indicating their relevance in medicinal chemistry (Mielcarek et al., 2007).
Photochemical Stability and Drug Development : The photochemical stability of hexahydroquinoline derivatives is studied for their application in drug development. Mielcarek et al. (2002) focused on understanding the photodegradation process of these compounds, which is crucial for developing stable pharmaceutical formulations (Mielcarek et al., 2002).
Crystallographic Analysis for Molecular Design : Crystallographic analysis of 2H-1,4-Ethanoquinolin-6(5H)-one derivatives aids in molecular design. Baba et al. (2019) presented the crystal structure and Hirshfeld surface analysis of a compound containing the oxoquinoline unit, which helps in understanding molecular interactions for drug design (Baba et al., 2019).
properties
CAS RN |
60375-43-1 |
|---|---|
Product Name |
2H-1,4-Ethanoquinolin-6(5H)-one, hexahydro-7-phenyl- |
Molecular Formula |
C17H21NO |
Molecular Weight |
255.35 g/mol |
IUPAC Name |
4-phenyl-1-azatricyclo[6.2.2.02,7]dodecan-5-one |
InChI |
InChI=1S/C17H21NO/c19-17-11-14-13-6-8-18(9-7-13)16(14)10-15(17)12-4-2-1-3-5-12/h1-5,13-16H,6-11H2 |
InChI Key |
FLBXKBCYSKRFEN-UHFFFAOYSA-N |
SMILES |
C1CN2CCC1C3C2CC(C(=O)C3)C4=CC=CC=C4 |
Canonical SMILES |
C1CN2CCC1C3C2CC(C(=O)C3)C4=CC=CC=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
1-aza-4-phenyltricyclo(6.2.2.0(2,7))dodecan-5-one AF 14 AF-14 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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